3alpha-N-(2-Aminoethanoyl)amino-5alpha-pregnan-20-one
3alpha-N-(2-Aminoethanoyl)amino-5alpha-pregnan-20-one
LH 1 is an immunostimulant used in antitumor therapy.
Brand Name:
Vulcanchem
CAS No.:
67190-52-7
VCID:
VC0533068
InChI:
InChI=1S/C23H40N2O2/c1-14(26)18-6-7-19-17-5-4-15-12-16(25-21(27)13-24)8-10-22(15,2)20(17)9-11-23(18,19)3/h15-21,25,27H,4-13,24H2,1-3H3/t15-,16+,17-,18+,19-,20-,21?,22-,23+/m0/s1
SMILES:
CC(=O)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)NC(CN)O)C)C
Molecular Formula:
C23H40N2O2
Molecular Weight:
376.6 g/mol
3alpha-N-(2-Aminoethanoyl)amino-5alpha-pregnan-20-one
CAS No.: 67190-52-7
Inhibitors
VCID: VC0533068
Molecular Formula: C23H40N2O2
Molecular Weight: 376.6 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 67190-52-7 |
---|---|
Product Name | 3alpha-N-(2-Aminoethanoyl)amino-5alpha-pregnan-20-one |
Molecular Formula | C23H40N2O2 |
Molecular Weight | 376.6 g/mol |
IUPAC Name | 1-[(3R,5S,8R,9S,10S,13S,14S,17S)-3-[(2-amino-1-hydroxyethyl)amino]-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone |
Standard InChI | InChI=1S/C23H40N2O2/c1-14(26)18-6-7-19-17-5-4-15-12-16(25-21(27)13-24)8-10-22(15,2)20(17)9-11-23(18,19)3/h15-21,25,27H,4-13,24H2,1-3H3/t15-,16+,17-,18+,19-,20-,21?,22-,23+/m0/s1 |
Standard InChIKey | NPLJAFVDHKIFAM-IYCCZKSRSA-N |
Isomeric SMILES | CC(=O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@@H]4[C@@]3(CC[C@H](C4)NC(CN)O)C)C |
SMILES | CC(=O)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)NC(CN)O)C)C |
Canonical SMILES | CC(=O)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)NC(CN)O)C)C |
Appearance | Solid powder |
Description | LH 1 is an immunostimulant used in antitumor therapy. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >3 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | 3 alpha-N-(2-aminoethanoyl)amino-5 alpha-pregnan-20-one LH 1 LH-1 |
Reference | 1: Blockeel C, Knez J, Polyzos NP, De Vos M, Camus M, Tournaye H. Should an intrauterine insemination with donor semen be performed 1 or 2 days after the spontaneous LH rise? A prospective RCT. Hum Reprod. 2014 Apr;29(4):697-703. doi: 10.1093/humrep/deu022. Epub 2014 Feb 18. PubMed PMID: 24549212. 2: Bagchi D, Andrade J, Shupnik MA. A new role for wilms tumor protein 1: differential activities of + KTS and -KTS variants to regulate LHβ transcription. PLoS One. 2015 Jan 24;10(1):e0116825. doi: 10.1371/journal.pone.0116825. eCollection 2015. PubMed PMID: 25617744; PubMed Central PMCID: PMC4305298. 3: Lai CH, Teng JF, Hsu TH, Lin FY, Yang PW, Lo HC. 28-day oral safety evaluation of extracellular polysaccharopeptides produced in submerged culture from the turkey tail medicinal mushroom Trametes versicolor (L.:Fr.) Pilát LH-1 in mice. Int J Med Mushrooms. 2011;13(3):227-36. PubMed PMID: 22135874. 4: Godbert S, Miro F, Shreeves C, Gnoth C, Johnson S. Comparison between the different methods developed for determining the onset of the LH surge in urine during the human menstrual cycle. Arch Gynecol Obstet. 2015 Nov;292(5):1153-61. doi: 10.1007/s00404-015-3732-z. Epub 2015 May 5. PubMed PMID: 25940356. 5: Gosiewski G, Sokolowska-Mikolajczyk M, Chyb J, Socha M. Preliminary Results Concerning the Influence of Human Kisspeptin on LH Secretion in Prussian Carp (Carassius gibelio) Females at the Stage of Ovarian Recrudescence and Spawning Season. Folia Biol (Krakow). 2015;63(1):25-33. PubMed PMID: 26103682. 6: Murayama C, Miyazaki H, Miyamoto A, Shimizu T. Luteinizing hormone (LH) regulates production of androstenedione and progesterone via control of histone acetylation of StAR and CYP17 promoters in ovarian theca cells. Mol Cell Endocrinol. 2012 Mar 5;350(1):1-9. doi: 10.1016/j.mce.2011.11.014. Epub 2011 Dec 2. PubMed PMID: 22155568. 7: Taghdiri M, Mohamadipour-Taziyan A. Application of Sephadex LH-20 for Microdetermination of Dopamine by Solid Phase Spectrophotometry. ISRN Pharm. 2012;2012:216068. doi: 10.5402/2012/216068. Epub 2012 Nov 28. PubMed PMID: 23251822; PubMed Central PMCID: PMC3515891. 8: Zhang X, Kang B, Zhang LN, Guo JR, Jiang DM, Ji H, Zhen L, Yang HM. Gene expression profiles of LH, prolactin and their receptors in female Zi geese (Anser cygnoides) during development. Folia Biol (Krakow). 2013;61(1-2):59-64. PubMed PMID: 23767294. 9: Roth B, Berntorp K, Ohlsson B. The Expression of Serum Antibodies Against Gonadotropin-releasing Hormone (GnRH1), Progonadoliberin-2, Luteinizing Hormone (LH), and Related Receptors in Patients with Gastrointestinal Dysfunction or Diabetes Mellitus. Drug Target Insights. 2014 Nov 10;8:45-50. doi: 10.4137/DTI.S19352. eCollection 2014. PubMed PMID: 25452692; PubMed Central PMCID: PMC4227618. 10: Pillozzi S, Fortunato A, De Lorenzo E, Borrani E, Giachi M, Scarselli G, Arcangeli A, Noci I. Over-Expression of the LH Receptor Increases Distant Metastases in an Endometrial Cancer Mouse Model. Front Oncol. 2013 Nov 19;3:285. doi: 10.3389/fonc.2013.00285. eCollection 2013. PubMed PMID: 24312898; PubMed Central PMCID: PMC3832806. 11: Bonavera JJ, Kalra SP, Kalra PS. Mode of action of interleukin-1 in suppression of pituitary LH release in castrated male rats. Brain Res. 1993 May 28;612(1-2):1-8. PubMed PMID: 8392427. 12: Nikolics K, Coy DH, Vilchez-Martinez JA, Coy DJ, Schally AV. Synthesis and biological activity of position 1 analogs of LH-RH. Int J Pept Protein Res. 1977 Jan;9(1):57-62. PubMed PMID: 320124. 13: Fatahi Z, Assar N, Mahmoudi D, Pahlevani P, Moradi M, Haghparast A. Functional interaction between the orexin-1 and CB1 receptors within the nucleus accumbens in the conditioned place preference induced by the lateral hypothalamus stimulation. Pharmacol Biochem Behav. 2015 Feb 28;132:42-48. doi: 10.1016/j.pbb.2015.02.023. [Epub ahead of print] PubMed PMID: 25735491. 14: Arreguin-Arevalo JA, Lents CA, Farmerie TA, Nett TM, Clay CM. KiSS-1 peptide induces release of LH by a direct effect on the hypothalamus of ovariectomized ewes. Anim Reprod Sci. 2007 Oct;101(3-4):265-75. Epub 2006 Sep 17. PubMed PMID: 17055196. 15: Wang J, Sun L, Zhang T, Zhou H, Lou Y. Effect of Peripheral Administration of Kisspeptin-10 on Dynamic LH Secretion in Prepubertal Ewes. Asian-Australas J Anim Sci. 2012 Jun;25(6):785-8. doi: 10.5713/ajas.2011.11390. PubMed PMID: 25049626; PubMed Central PMCID: PMC4093094. 16: Jorre de St Jorre T, Hawken PA, Martin GB. Role of male novelty and familiarity in male-induced LH secretion in female sheep. Reprod Fertil Dev. 2012;24(4):523-30. doi: 10.1071/RD11085. PubMed PMID: 22541540. 17: Rivest S, Rivier C. Interleukin-1 beta inhibits the endogenous expression of the early gene c-fos located within the nucleus of LH-RH neurons and interferes with hypothalamic LH-RH release during proestrus in the rat. Brain Res. 1993 Jun 4;613(1):132-42. PubMed PMID: 8348296. 18: Brown P, Mcneilly AS. Steroidogenic factor-1 (SF-1) and the regulation of expression of luteinising hormone and follicle stimulating hormone b-subunits in the sheep anterior pituitary in vivo. Int J Biochem Cell Biol. 1997 Dec;29(12):1513-24. PubMed PMID: 9570145. 19: Al Hayek AA, Robert AA, Braham RB, Al Dawish MA. Frequency of Lipohypertrophy and Associated Risk Factors in Young Patients with Type 1 Diabetes: A Cross-Sectional Study. Diabetes Ther. 2016 Jun;7(2):259-67. doi: 10.1007/s13300-016-0161-3. Epub 2016 Mar 15. PubMed PMID: 26979975; PubMed Central PMCID: PMC4900971. 20: Ji I, Ji TH. Exons 1-10 of the rat LH receptor encode a high affinity hormone binding site and exon 11 encodes G-protein modulation and a potential second hormone binding site. Endocrinology. 1991 May;128(5):2648-50. PubMed PMID: 1902171. |
PubChem Compound | 191841 |
Last Modified | Nov 11 2021 |
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